Cas no 114067-93-5 (1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester
• CAS No: 114067-93-5
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 2138496
• PubChem ID: 17390092
• Update Time: 2025-06-09

1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester
• ZVCREOKHHSQOHK-UHFFFAOYSA-N
• 1-(4-fluorophenyl)-1H-imidazole-4-carboxylic acid ethyl ester
• DB-311047
• SCHEMBL2175437
• G72206
• AKOS005144536
• Ethyl 1-(4-fluorophenyl)-1H-imidazole-4-carboxylate
• ethyl 1-(4-fluorophenyl)imidazole-4-carboxylate
• 114067-93-5
• 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C12H11FN2O2/c1-2-17-12(16)11-7-15(8-14-11)10-5-3-9(13)4-6-10/h3-8H,2H2,1H3
• InChI Key： ZVCREOKHHSQOHK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.3

Additional information on 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester

1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic Acid Ethyl Ester (CAS No. 114067-93-5): An Overview

1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester (CAS No. 114067-93-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting recent advancements and future prospects.

The molecular structure of 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester is composed of a 1H-imidazole ring substituted with a 4-fluorophenyl group and an ethyl ester moiety. The presence of the fluorine atom on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The imidazole ring, a common motif in many biologically active compounds, further enhances the compound's potential for therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester. One notable approach involves the reaction of 4-fluorophenylacetonitrile with ethyl glyoxalate in the presence of a base, followed by cyclization to form the imidazole ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to improve efficiency and reduce environmental impact.

The biological activity of 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester has been extensively investigated. Studies have shown that this compound exhibits potent antifungal properties, making it a promising candidate for the development of new antifungal agents. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism. Furthermore, preliminary data suggest that the compound may have antiviral and anticancer activities, although further research is needed to confirm these findings.

In the context of drug discovery, 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester has been evaluated as a lead compound for various therapeutic targets. Its ability to modulate specific enzymes and receptors makes it an attractive candidate for rational drug design. For instance, researchers have explored its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. The compound's favorable pharmacokinetic profile, including good solubility and stability, further supports its suitability for drug development.

The safety profile of 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester is another critical aspect that has been examined in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are encouraging and support further clinical evaluation.

In conclusion, 1-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester (CAS No. 114067-93-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery.